Cas no 888491-20-1 (4-(Benzylamino)-2-(methylthio)pyrimidine-5-carbaldehyde)
888491-20-1 structure
Product Name:4-(Benzylamino)-2-(methylthio)pyrimidine-5-carbaldehyde
CAS No:888491-20-1
MF:C13H13N3OS
MW:259.326821088791
CID:2130098
Update Time:2023-08-04
4-(Benzylamino)-2-(methylthio)pyrimidine-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-(benzylamino)-2-(methylthio)pyrimidine-5-carbaldehyde
- 4-(benzylamino)-2-methylsulfanylpyrimidine-5-carbaldehyde
- 2-(Methylthio)-4-(benzylamino)pyrimidine-5-carbaldehyde
- 4-benzylamino-2-methylthio-5-pyrimidinecarboxaldehyde, AldrichCPR
- 4-(Benzylamino)-2-(methylthio)pyrimidine-5-carbaldehyde
-
- Inchi: 1S/C13H13N3OS/c1-18-13-15-8-11(9-17)12(16-13)14-7-10-5-3-2-4-6-10/h2-6,8-9H,7H2,1H3,(H,14,15,16)
- InChI Key: FPTLSRSXQNYWNS-UHFFFAOYSA-N
- SMILES: S(C)C1=NC=C(C=O)C(=N1)NCC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 259
- Topological Polar Surface Area: 80.2
4-(Benzylamino)-2-(methylthio)pyrimidine-5-carbaldehyde Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
888491-20-1 (4-(Benzylamino)-2-(methylthio)pyrimidine-5-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk